Cas no 1250225-91-2 (3-(4-chloro-1H-pyrazol-1-yl)-2-(propan-2-yl)aminopropanoic acid)

• Product Name: 3-(4-chloro-1H-pyrazol-1-yl)-2-(propan-2-yl)aminopropanoic acid
• CAS No: 1250225-91-2
• MF: C₉H₁₄ClN₃O₂
• MW: 231.679360866547
• CID: 6063867
• PubChem ID: 61925006
• Update Time: 2025-05-20

3-(4-chloro-1H-pyrazol-1-yl)-2-(propan-2-yl)aminopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-chloro-1H-pyrazol-1-yl)-2-(propan-2-yl)aminopropanoic acid
• 1H-Pyrazole-1-propanoic acid, 4-chloro-α-[(1-methylethyl)amino]-
• 3-(4-Chloro-1h-pyrazol-1-yl)-2-(isopropylamino)propanoic acid
• EN300-1123044
• 1250225-91-2
• 3-(4-chloro-1H-pyrazol-1-yl)-2-[(propan-2-yl)amino]propanoic acid
• CS-0344643
• AKOS011198940

• Inchi： 1S/C9H14ClN3O2/c1-6(2)12-8(9(14)15)5-13-4-7(10)3-11-13/h3-4,6,8,12H,5H2,1-2H3,(H,14,15)
• InChI Key： FPOKISIHNRKAIP-UHFFFAOYSA-N
• SMILES： C(N1N=CC(Cl)=C1)C(C(=O)O)NC(C)C

Computed Properties

• Exact Mass: 231.0774544g/mol
• Monoisotopic Mass: 231.0774544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• Boiling Point: 383.9±42.0 °C(Predicted)
• pka: 1.96±0.10(Predicted)

Additional information on 3-(4-chloro-1H-pyrazol-1-yl)-2-(propan-2-yl)aminopropanoic acid

Introduction to 3-(4-chloro-1H-pyrazol-1-yl)-2-(propan-2-yl)aminopropanoic acid (CAS No. 1250225-91-2)

3-(4-chloro-1H-pyrazol-1-yl)-2-(propan-2-yl)aminopropanoic acid, identified by its CAS number 1250225-91-2, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule, featuring a pyrazole core substituted with a chloro group and an aminopropanoic acid moiety, has garnered attention due to its structural complexity and potential biological activities. The presence of both polar and non-polar functional groups makes it a versatile scaffold for drug design, particularly in the development of novel therapeutic agents.

The pyrazole ring is a well-known pharmacophore in medicinal chemistry, widely recognized for its role in various bioactive molecules. Its five-membered heterocyclic structure provides a stable framework that can interact with biological targets such as enzymes and receptors. In particular, the 4-chloro substitution on the pyrazole ring enhances its binding affinity by introducing electrostatic interactions and halogen bonding, which are crucial for drug-receptor recognition. This feature has been exploited in the design of small-molecule inhibitors targeting various diseases.

The aminopropanoic acid moiety at the 2-position introduces both a basic nitrogen and a carboxylic acid group, which can participate in hydrogen bonding and ionic interactions. This dual functionality makes the compound an excellent candidate for modulating biological pathways that involve both acidic and basic residues. For instance, such structures have been explored in the development of kinase inhibitors, where the ability to engage multiple binding sites on the target protein is essential for high efficacy.

Recent advancements in computational chemistry have enabled the rational design of molecules like 3-(4-chloro-1H-pyrazol-1-yl)-2-(propan-2-yl)aminopropanoic acid by predicting their binding modes to biological targets. Molecular docking studies have suggested that this compound may interact with enzymes involved in metabolic pathways, making it a potential lead for treating metabolic disorders. Additionally, its structural features align well with known pharmacophores in anti-inflammatory agents, suggesting potential applications in managing inflammatory conditions.

In vitro studies have begun to uncover the pharmacological profile of this compound. Initial assays have shown promising activity against certain enzyme targets, with IC50 values comparable to those of known therapeutic agents. The propan-2-yl group, an isopropyl substituent, contributes to the compound's solubility and bioavailability, which are critical factors in drug development. Further optimization of this group may enhance its pharmacokinetic properties while maintaining biological activity.

The synthesis of 3-(4-chloro-1H-pyrazol-1-yl)-2-(propan-2-yl)aminopropanoic acid involves multi-step organic reactions that require careful control of reaction conditions to ensure high yield and purity. The introduction of the 4-chloro-pyrazole core typically involves chlorination reactions followed by condensation with appropriate amino acids or derivatives. The subsequent functionalization at the 2-position with an amine group derived from propanediols or similar precursors completes the molecular structure.

One of the key challenges in working with this compound is its stability under various storage conditions. The presence of both acidic and basic functional groups makes it susceptible to hydrolysis or degradation if not handled properly. Researchers have explored different solvents and storage conditions to mitigate these issues, ensuring that the compound remains viable for further experimental use.

The potential applications of 3-(4-chloro-1H-pyrazol-1-yl)-2-(propan-2-yl)aminopropanoic acid extend beyond traditional pharmaceuticals. Its structural motifs have been investigated for use in agrochemicals, where similar scaffolds exhibit herbicidal or fungicidal properties. Additionally, its ability to modulate enzyme activity suggests possible applications in biocatalysis or industrial processes where enzyme inhibition is desired.

As research continues, new derivatives of this compound are being synthesized to explore additional biological activities. By modifying substituents such as the amine or carboxylic acid groups, chemists can fine-tune the pharmacological properties of the molecule. This approach allows for rapid screening of novel analogs using high-throughput techniques, accelerating the discovery process.

The integration of machine learning and artificial intelligence into drug discovery has also accelerated the study of compounds like 3-(4-chloro-1H-pyrazol-1-yl)-2-(propan-2-y l)aminopropanoic acid. Predictive models can identify promising scaffolds based on structural features alone, reducing the time required for experimental validation. These computational tools are particularly valuable when combined with experimental data from virtual screening campaigns.

In conclusion,3-(4-chloro -1H-pyrazol -1 - yl)- 2 - (propan - 2 - y l)amino pro pan oic acid (CAS No . 1250225 - 91 - 2 ) represents a fascinating molecule with diverse potential applications . Its unique structural features , combined with recent advances in synthetic chemistry and computational biology , make it an attractive candidate for further exploration . As research progresses , this compound may emerge as a key player in developing next-generation therapeutics across multiple disease areas .